Cas no 843638-34-6 (2-(4,7-Dimethyl-2-oxo-2H-chromen-5-yl)oxypropanoic acid)
2-(4,7-Dimethyl-2-oxo-2H-chromen-5-yl)oxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4,7-dimethyl-2-oxo-2H-chromen-5-yl)oxy]propanoic acid
- STK716474
- 2-(4,7-dimethyl-2-oxochromen-5-yl)oxypropanoic acid
- propanoic acid, 2-[(4,7-dimethyl-2-oxo-2H-1-benzopyran-5-yl)oxy]-
- 2-(4,7-Dimethyl-2-oxo-2H-chromen-5-yl)oxypropanoic acid
-
- MDL: MFCD03848275
- Inchi: 1S/C14H14O5/c1-7-4-10(18-9(3)14(16)17)13-8(2)6-12(15)19-11(13)5-7/h4-6,9H,1-3H3,(H,16,17)
- InChI Key: RRBYJHZOUKCMHA-UHFFFAOYSA-N
- SMILES: O(C(C(=O)O)C)C1=CC(C)=CC2=C1C(C)=CC(=O)O2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 414
- Topological Polar Surface Area: 72.8
2-(4,7-Dimethyl-2-oxo-2H-chromen-5-yl)oxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB417108-500 mg |
2-[(4,7-Dimethyl-2-oxo-2H-chromen-5-yl)oxy]propanoic acid |
843638-34-6 | 500MG |
€165.80 | 2023-02-19 | ||
| abcr | AB417108-1 g |
2-[(4,7-Dimethyl-2-oxo-2H-chromen-5-yl)oxy]propanoic acid |
843638-34-6 | 1g |
€197.30 | 2023-06-16 | ||
| TRC | D265850-500mg |
2-[(4,7-Dimethyl-2-oxo-2H-chromen-5-yl)oxy]propanoic acid |
843638-34-6 | 500mg |
$ 235.00 | 2022-06-05 | ||
| TRC | D265850-1000mg |
2-[(4,7-Dimethyl-2-oxo-2H-chromen-5-yl)oxy]propanoic acid |
843638-34-6 | 1g |
$ 390.00 | 2022-06-05 | ||
| TRC | D265850-2000mg |
2-[(4,7-Dimethyl-2-oxo-2H-chromen-5-yl)oxy]propanoic acid |
843638-34-6 | 2g |
$ 615.00 | 2022-06-05 | ||
| Enamine | EN300-302512-0.05g |
2-[(4,7-dimethyl-2-oxo-2H-chromen-5-yl)oxy]propanoic acid |
843638-34-6 | 0.05g |
$76.0 | 2023-09-06 | ||
| Enamine | EN300-302512-0.1g |
2-[(4,7-dimethyl-2-oxo-2H-chromen-5-yl)oxy]propanoic acid |
843638-34-6 | 0.1g |
$113.0 | 2023-09-06 | ||
| Enamine | EN300-302512-0.25g |
2-[(4,7-dimethyl-2-oxo-2H-chromen-5-yl)oxy]propanoic acid |
843638-34-6 | 0.25g |
$162.0 | 2023-09-06 | ||
| Enamine | EN300-302512-0.5g |
2-[(4,7-dimethyl-2-oxo-2H-chromen-5-yl)oxy]propanoic acid |
843638-34-6 | 0.5g |
$310.0 | 2023-09-06 | ||
| Enamine | EN300-302512-1.0g |
2-[(4,7-dimethyl-2-oxo-2H-chromen-5-yl)oxy]propanoic acid |
843638-34-6 | 1g |
$0.0 | 2023-06-07 |
2-(4,7-Dimethyl-2-oxo-2H-chromen-5-yl)oxypropanoic acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-(4,7-Dimethyl-2-oxo-2H-chromen-5-yl)oxypropanoic acid
Recent Advances in the Study of 2-(4,7-Dimethyl-2-oxo-2H-chromen-5-yl)oxypropanoic acid (CAS: 843638-34-6)
The compound 2-(4,7-Dimethyl-2-oxo-2H-chromen-5-yl)oxypropanoic acid (CAS: 843638-34-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This coumarin derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of investigation has been the compound's anti-inflammatory and antioxidant properties. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 2-(4,7-Dimethyl-2-oxo-2H-chromen-5-yl)oxypropanoic acid exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. The study utilized in vitro and in vivo models to elucidate the compound's mechanism, which involves the modulation of the NF-κB signaling pathway. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.
In addition to its anti-inflammatory effects, recent research has explored the compound's role in cancer therapy. A 2024 paper in *Bioorganic & Medicinal Chemistry Letters* reported that 2-(4,7-Dimethyl-2-oxo-2H-chromen-5-yl)oxypropanoic acid induces apoptosis in several cancer cell lines, including breast and colon cancer. The study highlighted the compound's ability to activate caspase-3 and -9, key enzymes in the apoptotic pathway. Furthermore, molecular docking studies revealed strong interactions with Bcl-2 family proteins, underscoring its potential as a targeted therapy.
The synthesis and optimization of 2-(4,7-Dimethyl-2-oxo-2H-chromen-5-yl)oxypropanoic acid have also been a focus of recent research. A 2023 study in *Tetrahedron Letters* presented an improved synthetic route with higher yields and fewer byproducts. The researchers employed green chemistry principles, such as solvent-free conditions and catalytic methods, to enhance the sustainability of the synthesis. This advancement is critical for scaling up production for preclinical and clinical studies.
Despite these promising findings, challenges remain in the development of 2-(4,7-Dimethyl-2-oxo-2H-chromen-5-yl)oxypropanoic acid as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Ongoing research is also investigating its safety profile and potential off-target effects to ensure its suitability for clinical use.
In conclusion, 2-(4,7-Dimethyl-2-oxo-2H-chromen-5-yl)oxypropanoic acid (CAS: 843638-34-6) represents a promising candidate for various therapeutic applications, particularly in inflammation and oncology. Recent studies have shed light on its mechanisms of action, synthetic optimization, and pharmacological potential. Future research should focus on addressing its pharmacokinetic limitations and advancing it through the drug development pipeline.
843638-34-6 (2-(4,7-Dimethyl-2-oxo-2H-chromen-5-yl)oxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)